N-[(3-Methylphenyl)methyl]propan-1-amine

• IUPAC Name: N-[(3-methylphenyl)methyl]propan-1-amine
• InChI: InChI=1S/C11H17N/c1-3-7-12-9-11-6-4-5-10(2)8-11/h4-6,8,12H,3,7,9H2,1-2H3
• InChI Key: LBKKIUWNPPDLGG-UHFFFAOYSA-N
• Canonical SMILES: CCCNCC1=CC=CC(=C1)C
• Molecular Formula: C11H17N
• DSSTOX Substance ID: DTXSID10640850
• Molecular Weight: 163.26 g/mol
• CAS RN: 16096-52-9

Description

N-[(3-Methylphenyl)methyl]propan-1-amine, also known as 3-MMA, is a chemical compound that belongs to the amphetamine class of drugs. It is a psychoactive substance that has gained attention in recent years due to its potential use in scientific research. In

Scientific Research Applications

Synthesis and Catalysis

N-[(3-Methylphenyl)methyl]propan-1-amine plays a role in the synthesis of various chemicals. Senthamarai et al. (2018) detail an expedient synthesis process for N-methylated and N-alkylated amines using nitrogen-doped, graphene-activated nanoscale Co3O4-based catalysts. This synthesis method is important for producing life-science molecules and bulk chemicals (Senthamarai et al., 2018).

Structural Analysis

The compound has been used in structural analysis studies. Nycz et al. (2011) conducted X-ray structures and computational studies of several cathinones, where this compound served as a reference in characterizing various structures (Nycz et al., 2011).

Medicinal Chemistry

In medicinal chemistry, the compound has been synthesized and characterized for various purposes. Kavanagh et al. (2013) describe the synthesis and characterization of N-Methyl-3-phenyl-norbornan-2-amine, a compound related to this compound, highlighting its relevance in medicinal chemistry (Kavanagh et al., 2013).

Pharmacology

In pharmacology, research has focused on derivatives of this compound for potential therapeutic applications. Grimwood et al. (2011) discuss the pharmacological characterization of a κ-opioid receptor antagonist, a derivative of this compound, highlighting its potential in treating depression and addiction disorders (Grimwood et al., 2011).

Chemistry and Corrosion

In chemistry, this compound derivatives are used in corrosion studies. Gao et al. (2007) synthesized tertiary amines, including derivatives of this compound, and studied their performance in inhibiting carbon steel corrosion (Gao et al., 2007).

Biomedical Research

In biomedical research, this compound derivatives have been investigated for their DNA-binding capabilities. Carreon et al. (2014) synthesized a cationic polythiophene derivative of this compound for potential use in gene delivery (Carreon et al., 2014).

Enzymatic Studies

Abdel-Monem (1975) investigated the N-demethylation of tertiary amines, including this compound, to understand the enzymatic processes involved in drug metabolism (Abdel-Monem, 1975).